1-acetyl-N-(9-oxo-9H-thioxanthen-2-yl)-2,3-dihydro-1H-indole-5-sulfonamide

• Molecular Formula: C23H18N2O4S2
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 1-acetyl-N-(9-oxothioxanthen-2-yl)-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C23H18N2O4S2/c1-14(26)25-11-10-15-12-17(7-8-20(15)25)31(28,29)24-16-6-9-22-19(13-16)23(27)18-4-2-3-5-21(18)30-22/h2-9,12-13,24H,10-11H2,1H3
• InChI Key: SIHXVCVCUUGYIS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)NC3=CC4=C(C=C3)SC5=CC=CC=C5C4=O

Description

1-acetyl-N-(9-oxo-9H-thioxanthen-2-yl)-2,3-dihydro-1H-indole-5-sulfonamide is a complex organic compound with a molecular formula of C23H18N2O4S2 . This compound is characterized by its unique structure, which includes an indole ring, a thioxanthene moiety, and a sulfonamide group. It has a molecular weight of approximately 450.53 Da .

Preparation Methods

The synthesis of 1-acetyl-N-(9-oxo-9H-thioxanthen-2-yl)-2,3-dihydro-1H-indole-5-sulfonamide involves multiple steps, typically starting with the preparation of the indole and thioxanthene intermediates. These intermediates are then subjected to acetylation and sulfonation reactions under controlled conditions to yield the final product . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity .

Chemical Reactions Analysis

1-acetyl-N-(9-oxo-9H-thioxanthen-2-yl)-2,3-dihydro-1H-indole-5-sulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can convert the sulfonamide group to an amine or other reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols . The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-acetyl-N-(9-oxo-9H-thioxanthen-2-yl)-2,3-dihydro-1H-indole-5-sulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(9-oxo-9H-thioxanthen-2-yl)-2,3-dihydro-1H-indole-5-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

1-acetyl-N-(9-oxo-9H-thioxanthen-2-yl)-2,3-dihydro-1H-indole-5-sulfonamide can be compared with other similar compounds, such as:

Thioxanthene derivatives: These compounds share the thioxanthene moiety and may exhibit similar chemical and biological properties.

Indole derivatives: Compounds containing the indole ring structure may have comparable reactivity and applications.

Sulfonamides: This class of compounds, characterized by the presence of the sulfonamide group, includes many drugs and bioactive molecules.

The uniqueness of this compound lies in its combined structural features, which confer distinct chemical and biological properties.